Cas no 1261913-28-3 (2-Chloro-5-(3,5-dicarboxyphenyl)nicotinic acid)

2-Chloro-5-(3,5-dicarboxyphenyl)nicotinic acid structure
1261913-28-3 structure
Product Name:2-Chloro-5-(3,5-dicarboxyphenyl)nicotinic acid
CAS No:1261913-28-3
MF:C14H8ClNO6
MW:321.669423103333
CID:2763076
PubChem ID:53224361
Update Time:2025-04-21

2-Chloro-5-(3,5-dicarboxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 1261913-28-3
    • 2-Chloro-5-(3,5-dicarboxyphenyl)nicotinic acid, 95%
    • MFCD18318430
    • 2-CHLORO-5-(3,5-DICARBOXYPHENYL)NICOTINIC ACID
    • DTXSID90688290
    • 2-Chloro-5-(3,5-dicarboxyphenyl)nicotinic acid
    • Inchi: 1S/C14H8ClNO6/c15-11-10(14(21)22)4-9(5-16-11)6-1-7(12(17)18)3-8(2-6)13(19)20/h1-5H,(H,17,18)(H,19,20)(H,21,22)
    • InChI Key: VTUQIGTWYNTSKZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=C(C=N1)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 321.0040147Da
  • Monoisotopic Mass: 321.0040147Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 125Ų
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